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Compound of Interest

Compound Name:

2-[2-[(Prop-2-

enoylamino)methyl]phenyl]acetic

acid

CAS No.: 1509833-30-0

Cat. No.: B2705376

Get Quote

Abstract & Mechanistic Overview
Nedocromil sodium is a pyranoquinoline dicarboxylic acid derivative functioning as a mast cell

stabilizer. Unlike corticosteroids, it does not possess direct bronchodilator or antihistamine

activity.[1] Its primary utility in preclinical research lies in investigating the chloride channel

hypothesis of asthma and neurogenic inflammation.

Mechanism of Action: Nedocromil sodium blocks the outwardly rectifying chloride channels

(I_Cl) in mast cells, epithelial cells, and sensory neurons.[2] By inhibiting this delayed chloride

current, it prevents membrane depolarization and the subsequent calcium influx required for:

Mast Cell Degranulation: Release of histamine, leukotrienes (LTC4), and PGD2.

Sensory Nerve Activation: Inhibition of C-fiber activation and neuropeptide release

(Substance P, Neurokinin A).

Eosinophil Chemotaxis: Reduction in late-phase inflammatory recruitment.[3]
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Figure 1: Signal transduction pathway illustrating Nedocromil Sodium's blockade of chloride

channels, preventing calcium influx and subsequent mediator release.

Physicochemical Properties & Vehicle
Preparation[4][5]
Nedocromil sodium is the disodium salt of a dicarboxylic acid.[4] It is highly water-soluble,

which simplifies vehicle preparation but requires strict pH control to prevent precipitation or

degradation.

Parameter Specification

Appearance Yellow powder

Solubility
Soluble in water (>100 mg/mL); Insoluble in

non-polar solvents.

pKa approx. 2.0 (Acidic moieties)

Hydration
Exists as a heptahemihydrate (stable >80%

RH).

Storage Desiccate at RT. Protect from light.
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Preparation Protocol (Standard Stock Solution)
Target: 10 mg/mL (1% w/v) in Physiological Saline.

Weighing: Weigh the required amount of Nedocromil Sodium (adjust for hydration weight if

using hydrate form).

Vehicle: Use sterile 0.9% NaCl (Saline) or Phosphate Buffered Saline (PBS, pH 7.4).

Note: While ophthalmic formulations use a pH of 4.0–5.5, neutral pH (7.4) is

recommended for respiratory research to avoid reflex bronchoconstriction caused by

acidity.

Dissolution: Add vehicle to powder. Vortex for 30–60 seconds. The solution should be clear

and yellow.

Filtration: If administering IV or via precision nebulizers, filter through a 0.22 µm PES

membrane.

Stability: Prepare fresh daily. Discard if precipitate forms.

Dosage Guidelines by Species
Crucial Distinction: For asthma/airway models, dosage is often defined by the concentration of

the nebulized solution and exposure time, rather than a systemic mg/kg dose, due to low oral

bioavailability (<5%) and rapid clearance.

Table 1: Recommended Dosage Matrix
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Species Route
Dosage /
Concentration

Application Ref

Rat Inhalation

1% - 4% solution

(10-40 mg/mL)

Exposure: 15–30

mins

Antigen-induced

bronchoconstricti

on

[1]

Rat IV 1 – 10 mg/kg

PK / Safety

studies (No CNS

effects observed)

[2]

Rat SC 100 mg/kg/day

Reproductive

toxicity (High

dose safety)

[2]

Guinea Pig Inhalation

1% solution (10

mg/mL) 90

breaths or 10-15

mins

Early & Late

phase asthmatic

response

[3]

Dog Inhalation
20 mg total dose

(nebulized)

Ascaris suum

antigen

challenge

[4]

Sheep Inhalation

20 mg total dose

dissolved in 3mL

saline

Ascaris suum

antigen

challenge

[4]

Monkey Inhalation
4 mg total dose

(aerosol)

Macaca

arctoides Ascaris

model

[5]
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Warning: In dogs, IV administration at low doses (approx. 1 µg/kg) has been associated with a

depressor response (drop in blood pressure). Avoid IV bolus in hemodynamic studies unless

this variable is controlled.

Detailed Experimental Protocols
Protocol A: Guinea Pig Model of Antigen-Induced
Bronchoconstriction
Objective: To assess the efficacy of Nedocromil Sodium on Early (EAR) and Late (LAR)

Asthmatic Responses.

Workflow Diagram
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Figure 2: Experimental timeline for evaluating anti-asthmatic efficacy in sensitized guinea pigs.
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Step-by-Step Procedure:
Sensitization: Sensitize Male Dunkin-Hartley guinea pigs (300–400g) with Ovalbumin (100

µg IP + Al(OH)3 adjuvant) on Day 0 and Day 7.

Preparation (Day 14+): Place conscious animal in a whole-body plethysmograph.

Baseline: Measure specific airway conductance (sGaw) or Pulmonary Resistance (RL).

Drug Administration (Pre-treatment):

Nebulizer: Ultrasonic nebulizer (e.g., DeVilbiss 99).[5]

Solution: 10 mg/mL (1%) Nedocromil Sodium in 0.9% Saline.

Duration: 15 minutes continuous exposure OR 90 controlled breaths.

Timing: Administer 15–30 minutes prior to antigen challenge.

Challenge: Expose animal to aerosolized Ovalbumin (e.g., 1% solution) for 1–5 minutes

(titrated to achieve moderate bronchoconstriction in controls).

Data Collection: Monitor sGaw/RL at 5, 10, 15, 30 min (EAR) and 6, 12, 24 hours (LAR).

Validation:

Positive Control: Salbutamol (blocks EAR only) or Dexamethasone (blocks LAR).

Negative Control: Saline vehicle.

Protocol B: Large Animal (Sheep) Ascaris Model
Objective: To mimic human allergic asthma dynamics in a large airway model.

Selection: Select sheep with natural sensitivity to Ascaris suum (verified by skin prick test).

Intubation: Nasotracheal intubation under local anesthesia (Lidocaine).

Drug Delivery:
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Dose: 20 mg total dose.

Preparation: Dissolve 20 mg Nedocromil Sodium in 3 mL buffered saline.

Delivery: Administer via Dosimeter/Nebulizer attached to the endotracheal tube.

Challenge: Immediately follow with Ascaris suum antigen aerosol.

Endpoint: Measure pulmonary resistance (RL) and dynamic compliance (Cdyn). Nedocromil

should inhibit both the immediate bronchospasm and the late-phase hyperresponsiveness.

[6][7][8][9]

Troubleshooting & Quality Control
Issue Probable Cause Corrective Action

Precipitation in Nebulizer
pH too low or high

concentration (>5%).

Ensure pH is near neutral (7.0-

7.4). Do not exceed 4% w/v

concentration.

Lack of Efficacy (Inhalation)
Particle size too large (MMAD

> 5µm).

Use a nebulizer generating 1–

3 µm particles for deep lung

deposition.

Variable Response Tachyphylaxis (Tolerance).

Nedocromil generally shows

low tachyphylaxis, but ensure

washout periods of >48 hours

between challenges in

crossover studies.

Systemic Toxicity Accidental IV overload.[10]

Monitor BP. In rats, IV doses

>20 mg/kg may cause minor

behavioral changes; keep

below 10 mg/kg.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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